Cas no 1339904-81-2 (5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one)
5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one Chemical and Physical Properties
Names and Identifiers
-
- 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one
- 5-({[(4-bromophenyl)methyl]amino}methyl)pyrrolidin-2-one
- 2-Pyrrolidinone, 5-[[[(4-bromophenyl)methyl]amino]methyl]-
-
- Inchi: 1S/C12H15BrN2O/c13-10-3-1-9(2-4-10)7-14-8-11-5-6-12(16)15-11/h1-4,11,14H,5-8H2,(H,15,16)
- InChI Key: XMPJRWFEHRZSNY-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1)CNCC1CCC(N1)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 239
- XLogP3: 1.4
- Topological Polar Surface Area: 41.1
5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-767304-0.05g |
5-({[(4-bromophenyl)methyl]amino}methyl)pyrrolidin-2-one |
1339904-81-2 | 95.0% | 0.05g |
$468.0 | 2025-03-21 | |
| Enamine | EN300-767304-0.1g |
5-({[(4-bromophenyl)methyl]amino}methyl)pyrrolidin-2-one |
1339904-81-2 | 95.0% | 0.1g |
$490.0 | 2025-03-21 | |
| Enamine | EN300-767304-0.25g |
5-({[(4-bromophenyl)methyl]amino}methyl)pyrrolidin-2-one |
1339904-81-2 | 95.0% | 0.25g |
$513.0 | 2025-03-21 | |
| Enamine | EN300-767304-0.5g |
5-({[(4-bromophenyl)methyl]amino}methyl)pyrrolidin-2-one |
1339904-81-2 | 95.0% | 0.5g |
$535.0 | 2025-03-21 | |
| Enamine | EN300-767304-1.0g |
5-({[(4-bromophenyl)methyl]amino}methyl)pyrrolidin-2-one |
1339904-81-2 | 95.0% | 1.0g |
$557.0 | 2025-03-21 | |
| Enamine | EN300-767304-2.5g |
5-({[(4-bromophenyl)methyl]amino}methyl)pyrrolidin-2-one |
1339904-81-2 | 95.0% | 2.5g |
$1089.0 | 2025-03-21 | |
| Enamine | EN300-767304-5.0g |
5-({[(4-bromophenyl)methyl]amino}methyl)pyrrolidin-2-one |
1339904-81-2 | 95.0% | 5.0g |
$1614.0 | 2025-03-21 | |
| Enamine | EN300-767304-10.0g |
5-({[(4-bromophenyl)methyl]amino}methyl)pyrrolidin-2-one |
1339904-81-2 | 95.0% | 10.0g |
$2393.0 | 2025-03-21 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420091-50mg |
5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one |
1339904-81-2 | 98% | 50mg |
¥20709.00 | 2024-08-09 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1420091-100mg |
5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one |
1339904-81-2 | 98% | 100mg |
¥21703.00 | 2024-08-09 |
5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one Related Literature
-
1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one
Introduction to 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one (CAS No. 1339904-81-2)
5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one (CAS No. 1339904-81-2) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its pyrrolidinone core and 4-bromobenzyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.
The chemical structure of 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one is defined by its pyrrolidinone ring, which is a five-membered heterocyclic compound with a ketone group. The presence of the 4-bromobenzyl substituent introduces additional complexity and functionality to the molecule, enhancing its potential for interaction with biological targets. The amino group attached to the methyl carbon further contributes to the compound's reactivity and solubility properties.
Recent studies have highlighted the potential of 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one in various therapeutic areas. One notable application is in the field of neurodegenerative diseases, where this compound has shown promise as a potential neuroprotective agent. Research has demonstrated that 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one can modulate key signaling pathways involved in neuronal survival and function, making it a candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
In addition to its neuroprotective properties, 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one has also been investigated for its potential as an anti-inflammatory agent. Inflammatory responses play a crucial role in many diseases, and compounds that can effectively modulate these responses are highly sought after. Studies have shown that 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.
The pharmacological profile of 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one is further enhanced by its favorable pharmacokinetic properties. Preclinical studies have demonstrated that this compound exhibits good oral bioavailability, low toxicity, and a favorable safety profile. These characteristics make it an attractive candidate for further development into therapeutic agents.
In the realm of drug discovery, 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one has also been explored as a lead compound for the development of novel drugs. Its unique chemical structure provides a scaffold for further modification and optimization, allowing researchers to fine-tune its biological activity and pharmacological properties. For instance, recent studies have focused on modifying the 4-bromobenzyl substituent to enhance the compound's potency and selectivity for specific targets.
The synthesis of 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one involves several well-established chemical reactions, making it accessible for large-scale production. The key steps in its synthesis include the formation of the pyrrolidinone ring through cyclization reactions and the introduction of the 4-bromobenzyl substituent via substitution reactions. These synthetic routes are robust and can be readily adapted to produce high-purity material suitable for both research and pharmaceutical applications.
In conclusion, 5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one (CAS No. 1339904-81-2) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure, coupled with its favorable biological activities and pharmacological properties, makes it an attractive candidate for further development into therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, solidifying its position as a valuable asset in the quest for innovative treatments.
1339904-81-2 (5-(((4-Bromobenzyl)amino)methyl)pyrrolidin-2-one) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)